N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
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Description
N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C17H17N3O2S and its molecular weight is 327.4. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
The synthesis of new functionalized pyridine linked thiazole derivatives, including structures akin to N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide, has been a focal point in the search for novel anticancer agents. These compounds have demonstrated promising anticancer activity, particularly against liver carcinoma (HepG2), laryngeal carcinoma (Hep-2), prostate cancer (PC3), and breast cancer (MCF-7) cell lines. Such findings highlight the compound's potential as a scaffold for developing potent anticancer drugs (Alaa M. Alqahtani & A. Bayazeed, 2020).
Heterocyclic Synthesis
This compound has been utilized in the synthesis of novel thiazolo[3,2-a]pyridine derivatives. These compounds have been synthesized through simple methods and hold potential for various applications due to their established structures and functional versatility, which could be beneficial in pharmaceutical chemistry and materials science (Y. Ammar et al., 2005).
Insecticidal Properties
Research into the synthesis of innovative heterocycles incorporating a thiadiazole moiety, starting from related precursors, has shown potential for insecticidal applications. Such studies indicate that derivatives of this compound and similar compounds could be effective against agricultural pests like the cotton leafworm, Spodoptera littoralis, contributing to the development of new pest control agents (A. Fadda et al., 2017).
Antibacterial and Antifungal Activities
The compound and its derivatives have been explored for their antibacterial and antifungal properties. Synthesis of new pyridine derivatives, including those structurally related to this compound, has demonstrated considerable antimicrobial activity, suggesting potential applications in developing new antimicrobial agents (N. B. Patel & S. N. Agravat, 2009).
Properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2S/c1-3-22-14-7-4-8-15-16(14)19-17(23-15)20(12(2)21)11-13-6-5-9-18-10-13/h4-10H,3,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZJYUGBQWPMQSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.